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N-[4-Chloro-3-(trifluoromethyl)phenyl]-N'-[[3-(4-fluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]methyl]urea N-[4-Chloro-3-(trifluoromethyl)phenyl]-N'-[[3-(4-fluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]methyl]urea Hedgehog (Hh) proteins, important regulators of development, bind the cell-surface protein Patched, allowing activation of Smoothened. In vertebrates, this ultimately leads to the activation of the zinc-finger transcription factors of the Gli family. Overactivation of this pathway contributes to certain cancers, including glioblastoma, for which the Gli proteins are named. Hh antagonist VIII is a cell-permeable quinazolinyl-urea compound that has been shown to inhibit Gli transcription activity with an IC50 value of 70 nM.
Brand Name: Vulcanchem
CAS No.: 330796-24-2
VCID: VC20788815
InChI: InChI=1S/C23H15ClF4N4O2/c24-18-10-7-14(11-17(18)23(26,27)28)30-22(34)29-12-20-31-19-4-2-1-3-16(19)21(33)32(20)15-8-5-13(25)6-9-15/h1-11H,12H2,(H2,29,30,34)
SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)CNC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C4=CC=C(C=C4)F
Molecular Formula: C23H15ClF4N4O2
Molecular Weight: 490.8 g/mol

N-[4-Chloro-3-(trifluoromethyl)phenyl]-N'-[[3-(4-fluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]methyl]urea

CAS No.: 330796-24-2

Cat. No.: VC20788815

Molecular Formula: C23H15ClF4N4O2

Molecular Weight: 490.8 g/mol

* For research use only. Not for human or veterinary use.

N-[4-Chloro-3-(trifluoromethyl)phenyl]-N'-[[3-(4-fluorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl]methyl]urea - 330796-24-2

Specification

Description Hedgehog (Hh) proteins, important regulators of development, bind the cell-surface protein Patched, allowing activation of Smoothened. In vertebrates, this ultimately leads to the activation of the zinc-finger transcription factors of the Gli family. Overactivation of this pathway contributes to certain cancers, including glioblastoma, for which the Gli proteins are named. Hh antagonist VIII is a cell-permeable quinazolinyl-urea compound that has been shown to inhibit Gli transcription activity with an IC50 value of 70 nM.
CAS No. 330796-24-2
Molecular Formula C23H15ClF4N4O2
Molecular Weight 490.8 g/mol
IUPAC Name 1-[4-chloro-3-(trifluoromethyl)phenyl]-3-[[3-(4-fluorophenyl)-4-oxoquinazolin-2-yl]methyl]urea
Standard InChI InChI=1S/C23H15ClF4N4O2/c24-18-10-7-14(11-17(18)23(26,27)28)30-22(34)29-12-20-31-19-4-2-1-3-16(19)21(33)32(20)15-8-5-13(25)6-9-15/h1-11H,12H2,(H2,29,30,34)
Standard InChI Key NYOXUHUPXGFHIB-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)N(C(=N2)CNC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C4=CC=C(C=C4)F
Canonical SMILES C1=CC=C2C(=C1)C(=O)N(C(=N2)CNC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C4=CC=C(C=C4)F
Appearance Assay:≥98%A crystalline solid

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